O-Benzoyl-N-tert-butylhydroxylamine Hydrochloride
Overview
Description
O-Benzoyl-N-tert-butylhydroxylamine Hydrochloride (OBTBH) is a synthetic compound that has been widely used in scientific research due to its unique properties, such as its ability to form stable complexes with metal ions and its low toxicity. OBTBH has been used in a variety of applications, including the synthesis of new compounds, the study of enzyme mechanisms, and the analysis of biochemical and physiological processes.
Scientific Research Applications
α-Oxygenation of Aldehydes
A prevalent application of O-Benzoyl-N-tert-butylhydroxylamine Hydrochloride is in the α-oxygenation of aldehydes. This method is lauded for its mildness, efficiency, and generality, providing a chemospecific route to obtain α-oxygenated carbonyls through a proposed pericyclic rearrangement process. The treatment involves a series of aldehydes with this compound, leading to the desired product (Beshara et al., 2005), (Beshara et al., 2005).
Catalytic C-H Amination
Another significant application is in catalytic C-H amination, where it's used in Pd-catalyzed intermolecular C-H amination with alkylamines. This process, involving N-aryl benzamides and O-benzoyl hydroxylamines, showcases its utility in the direct use of secondary amines, yielding tertiary and secondary arylalkyl amines starting from benzoic acids. The process highlights the in situ generation of appropriate O-benzoyl hydroxylamines, delineating a new pathway for convergent synthesis (Yoo et al., 2011).
Synthesis of N-tert-butylaminoxyl Nucleosides
The compound is also pivotal in synthesizing spin-labeled nucleosides like 5-N-tert-butylhydroxylamino-2'-deoxyuridine. The synthesis involves a lithium-halogen exchange reaction, and the product, due to its stable aminoxyl form, offers a novel avenue for studying as a spin-labeled nucleoside (Aso et al., 2003).
α-Acyloxylation of Carbonyl Compounds
This compound is instrumental in α-acyloxylation of carbonyl compounds. This one-pot method operates at room temperature and is tolerant of various functional groups. It discriminates secondary over primary centers in nonsymmetrical substrates, offering a regiospecific transformation and yielding α-functionalized products in high isolated yields (Beshara et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
(tert-butylamino) benzoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2.ClH/c1-11(2,3)12-14-10(13)9-7-5-4-6-8-9;/h4-8,12H,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAYHNCIDRZTSPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NOC(=O)C1=CC=CC=C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30498330 |
Source
|
| Record name | [(tert-Butylamino)oxy](phenyl)methanone--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30498330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
66809-86-7 |
Source
|
| Record name | [(tert-Butylamino)oxy](phenyl)methanone--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30498330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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